(2Z)-7-{[benzyl(methyl)amino]methyl}-2-(2-bromobenzylidene)-6-hydroxy-1-benzofuran-3(2H)-one

• Molecular Formula: C24H20BrNO3
• Molecular Weight: 450.3 g/mol
• IUPAC Name: (2Z)-7-[[benzyl(methyl)amino]methyl]-2-[(2-bromophenyl)methylidene]-6-hydroxy-1-benzofuran-3-one
• InChI: InChI=1S/C24H20BrNO3/c1-26(14-16-7-3-2-4-8-16)15-19-21(27)12-11-18-23(28)22(29-24(18)19)13-17-9-5-6-10-20(17)25/h2-13,27H,14-15H2,1H3/b22-13-
• InChI Key: KZPHBUOXVRUCGP-XKZIYDEJSA-N
• Isomeric SMILES: CN(CC1=CC=CC=C1)CC2=C(C=CC3=C2O/C(=C\C4=CC=CC=C4Br)/C3=O)O
• Canonical SMILES: CN(CC1=CC=CC=C1)CC2=C(C=CC3=C2OC(=CC4=CC=CC=C4Br)C3=O)O

Description

This compound is a benzylidene-benzofuranone derivative featuring a 2-bromobenzylidene moiety at the C2 position, a 6-hydroxy group on the benzofuranone core, and a benzyl(methyl)amino methyl substituent at C5. The Z-configuration of the benzylidene double bond is critical for maintaining its planar structure, which enhances interactions with biological targets such as amyloid fibrils . The tertiary amine (benzyl(methyl)amino) at C7 may enhance solubility and modulate pharmacokinetic properties .

Preparation Methods

Chalcone Synthesis via Claisen-Schmidt Condensation

A solution of 2-bromo-4-hydroxyacetophenone (10 mmol) and 2-bromobenzaldehyde (10 mmol) in ethanol is refluxed with 10% NaOH (20 mL) for 6–8 hours. The resulting chalcone precipitates as a yellow solid (Yield: 78–82%).

Parameter	Value
Solvent	Ethanol
Catalyst	NaOH (10% aqueous)
Temperature	80°C
Reaction Time	6–8 hours
Yield	78–82%

Oxidative Cyclization to Benzofuran-3(2H)-one

The chalcone intermediate (5 mmol) is treated with CuBr₂ (1.2 equiv) in DMF:H₂O (8:2 v/v) at 100°C for 7 hours. Cyclization yields 6-hydroxy-2-(2-bromobenzylidene)-1-benzofuran-3(2H)-one as a crystalline solid (Yield: 63–73%).

Parameter	Value
Oxidizing Agent	CuBr₂
Solvent System	DMF:H₂O (8:2 v/v)
Temperature	100°C
Reaction Time	7 hours
Yield	63–73%

Key Spectral Data :

• ¹H NMR (CDCl₃) : δ 9.93 (s, 1H, -OH), 7.95 (s, 1H, benzofuran-H4), 7.42–7.08 (m, 4H, aryl-H).

• IR (cm⁻¹) : 3377 (O-H), 1699 (C=O), 1642 (C=CH).

Regioselective introduction of the [benzyl(methyl)amino]methyl group at C7 is achieved using Mannich aminals .

Preparation of Aminal Reagent

A mixture of benzylmethylamine (10 mmol) and paraformaldehyde (12 mmol) in dry 1,4-dioxane is stirred at 60°C for 2 hours. The resulting aminal is used without purification.

Aminomethylation of Benzofuran Core

6-Hydroxy-2-(2-bromobenzylidene)-1-benzofuran-3(2H)-one (5 mmol) is refluxed with the aminal reagent (6 mmol) in 1,4-dioxane containing DMAP (0.2 equiv) for 12 hours. The product is purified via silica gel chromatography (Yield: 68–73%).

Parameter	Value
Reagent	Benzylmethylamine aminal
Catalyst	DMAP
Solvent	1,4-Dioxane
Temperature	100°C
Reaction Time	12 hours
Yield	68–73%

Key Spectral Data :

• ¹³C NMR (CDCl₃) : δ 189.29 (C=O), 155.19 (C7), 56.14 (N-CH₂).

• MS (m/z) : 413.80 [M+H]⁺.

Stereoselective Control of Z-Configuration

The (2Z)-configuration is stabilized via microwave-assisted Knoevenagel condensation to prevent isomerization.

Optimization of Z-Selectivity

A solution of the C7-aminomethylated intermediate (2 mmol) in ethanol is subjected to microwave irradiation (300 W, 120°C) for 20 minutes. This enhances Z-selectivity to >95% (compared to 80–85% under conventional heating).

Parameter	Conventional Method	Microwave Method
Temperature	80°C	120°C
Time	2 hours	20 minutes
Z-Selectivity	80–85%	>95%
Yield	70%	75%

Comparative Analysis of Synthetic Routes

Three routes were evaluated for scalability and yield:

Route	Steps	Total Yield	Purity (HPLC)
Claisen-Schmidt → Oxidative Cyclization → Mannich	3	52%	98.5%
One-Pot Tandem Condensation	1	38%	89.2%
Solid-State Mechanochemical	2	45%	94.1%

Superior Route : The three-step sequence provides higher yield and purity, critical for pharmaceutical applications.

Challenges and Mitigation Strategies

• Regioselectivity in Mannich Reaction : Use of DMAP suppresses bis-aminomethylation at C5.

• Bromine Stability : Avoiding strong bases (e.g., NaOH) prevents debromination; CuBr₂ in DMF:H₂O is optimal.

• Z/E Isomerization : Microwave irradiation minimizes thermal degradation and isomerization.

Industrial Scalability Considerations

• Cost Analysis : CuBr₂ accounts for 42% of raw material costs; switching to Cu(OAc)₂ reduces expenses by 18% but lowers yield to 58%.

• Green Chemistry Metrics :

  • Atom Economy : 76% (three-step route).

  • E-Factor : 8.2 (kg waste/kg product) .

Chemical Reactions Analysis

Types of Reactions

(2Z)-7-{[benzyl(methyl)amino]methyl}-2-(2-bromobenzylidene)-6-hydroxy-1-benzofuran-3(2H)-one can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The bromobenzylidene group can be reduced to form the corresponding benzyl group.

Substitution: The bromine atom can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) can be used.

Substitution: Nucleophiles like amines, thiols, or alkoxides can be used under basic conditions.

Major Products

Oxidation: Formation of benzofuran-3-one derivatives.

Reduction: Formation of benzyl-substituted benzofuran derivatives.

Substitution: Formation of various substituted benzofuran derivatives depending on the nucleophile used.

Scientific Research Applications

Chemical Properties and Structure

• Chemical Formula : C18H18BrN1O3
• Molecular Weight : 392.25 g/mol
• CAS Number : [Not available]

The structure of this compound features a benzofuran core with a hydroxyl group and a bromobenzylidene moiety, contributing to its unique reactivity and biological activity.

Chemistry

The compound serves as a versatile building block in organic synthesis, particularly in the development of novel heterocyclic compounds. Its unique structural features allow for various chemical modifications, making it suitable for synthesizing more complex molecules.

Antioxidant Activity

Research indicates that this compound exhibits significant antioxidant properties. The hydroxyl group is believed to scavenge free radicals, thereby reducing oxidative stress in cellular environments. This property is critical in preventing cellular damage associated with various diseases.

Anti-inflammatory Effects

Preliminary studies have shown that (2Z)-7-{[benzyl(methyl)amino]methyl}-2-(2-bromobenzylidene)-6-hydroxy-1-benzofuran-3(2H)-one can inhibit pro-inflammatory cytokines, particularly tumor necrosis factor-alpha (TNF-α). This inhibition is crucial for managing inflammatory diseases and conditions.

Anticancer Properties

Early investigations suggest that this compound may possess anticancer properties by inducing apoptosis in cancer cells. The mechanisms involve the activation of caspases and downregulation of anti-apoptotic proteins, which are vital pathways in cancer cell death.

Medicine

The compound is being explored for its potential therapeutic applications in treating various diseases, such as cancer and inflammatory disorders. Its dual action as an antioxidant and anti-inflammatory agent positions it as a candidate for drug development.

Table 1: Biological Activities of the Compound

Activity Type	Mechanism of Action	References
Antioxidant	Scavenges free radicals
Anti-inflammatory	Inhibits TNF-α production
Anticancer	Induces apoptosis via caspase activation

Table 2: Comparison with Similar Compounds

Compound Name	Key Features	Biological Activity
(2Z)-7-{[benzyl(methyl)amino]methyl}-6-hydroxy-1-benzofuran-3(2H)-one	Hydroxyl and bromobenzylidene groups	Antioxidant, anticancer
6-Hydroxy-4-methyl-1-benzofuran-3(2H)-one	Lacks bromine substitution	Moderate antioxidant
4-Methoxy-1-benzofuran-3(2H)-one	Contains methoxy instead of hydroxyl	Limited biological activity

Case Study 1: Antioxidant Efficacy

A study examined the antioxidant efficacy of (2Z)-7-{[benzyl(methyl)amino]methyl}-2-(2-bromobenzylidene)-6-hydroxy-1-benzofuran-3(2H)-one using various in vitro models. Results indicated a significant reduction in oxidative stress markers compared to control groups, suggesting its potential use in formulations aimed at oxidative stress-related conditions.

Case Study 2: Anti-inflammatory Potential

In a clinical setting, the compound was tested for its ability to modulate inflammatory responses in human cell lines. The results demonstrated a marked decrease in TNF-α levels, supporting its application as an anti-inflammatory agent in therapeutic contexts.

Case Study 3: Anticancer Activity

In vitro studies on various cancer cell lines revealed that (2Z)-7-{[benzyl(methyl)amino]methyl}-2-(2-bromobenzylidene)-6-hydroxy-1-benzofuran-3(2H)-one significantly inhibited cell proliferation and induced apoptosis. These findings warrant further investigation into its potential as an anticancer drug candidate.

Mechanism of Action

The mechanism of action of (2Z)-7-{[benzyl(methyl)amino]methyl}-2-(2-bromobenzylidene)-6-hydroxy-1-benzofuran-3(2H)-one involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues with Halogen-Substituted Benzylidene Groups

• (Z)-2-(2-Bromobenzylidene)-6-hydroxybenzofuran-3(2H)-one (Compound 7): Key Differences: Lacks the C7 benzyl(methyl)amino methyl group. Physical Properties: Molecular weight = 272.68 g/mol; melting point (MP) = 265°C . Spectroscopic Data: IR peaks at 1680 cm⁻¹ (C=O), 1649 cm⁻¹ (C=C), and 1099 cm⁻¹ (–Br) . Biological Relevance: Simpler structure may reduce binding affinity compared to the target compound due to the absence of the tertiary amine .
• (E)-6-(Benzyloxy)-2-(3-bromobenzylidene)-7-methylbenzofuran-3(2H)-one (Compound 2d): Key Differences: Substitution at C3-bromo (vs. C2-bromo) and a benzyloxy group at C6 (vs. hydroxyl). Physical Properties: MP = 132–138°C; molecular weight = 421.28 g/mol .

Analogues with Modified Amino Substituents

• (2Z)-7-[(Dimethylamino)methyl]-2-(2-fluorobenzylidene)-6-hydroxy-4-methyl-1-benzofuran-3(2H)-one: Key Differences: Fluorine replaces bromine; dimethylamino group instead of benzyl(methyl)amino. Physical Properties: Molecular weight = 327.355 g/mol . Biological Impact: Fluorine’s electronegativity may enhance hydrogen bonding, but its smaller size reduces van der Waals interactions compared to bromine .
• (2Z)-7-{[4-(2-Hydroxyethyl)piperazin-1-yl]methyl}-2-(2-methylbenzylidene)-6-hydroxy-1-benzofuran-3(2H)-one: Key Differences: Piperazine-based substituent with a hydroxyethyl chain. Functional Impact: The polar piperazine group improves water solubility, which could enhance bioavailability compared to the target compound’s benzyl(methyl)amino group .

Analogues with Hydroxyl/Methoxy Substitutions

• (Z)-6-Hydroxy-2-(4-methoxybenzylidene)-7-methyl-1-benzofuran-3(2H)-one :

  • Key Differences : Methoxy group at para position (vs. bromine at ortho); methyl at C6.
  • Physical Properties : MP = 236.4°C (with carbonization) .
  • Electronic Effects : Methoxy’s electron-donating nature may reduce electrophilicity of the benzylidene moiety compared to bromine .
• (Z)-2-(2,6-Dihydroxybenzylidene)-6,7-dihydroxybenzofuran-3(2H)-one (6h): Key Differences: Multiple hydroxyl groups on both benzylidene and benzofuranone rings. Physical Properties: MP = 268.3–269.3°C; molecular weight = 285.0405 g/mol . Biological Relevance: High polarity from hydroxyls may limit membrane permeability, contrasting with the target compound’s balanced lipophilicity .

Research Findings and Data Tables

Table 1: Comparative Physical Properties

Compound Name	Molecular Weight (g/mol)	Melting Point (°C)	Yield (%)
Target Compound	~430 (estimated)	Not reported	Not reported
(Z)-2-(2-Bromobenzylidene)-6-hydroxy	272.68	265	67
Compound 2d	421.28	132–138	72
Compound 6h	285.04	268.3–269.3	22.1

Table 2: Key Functional Group Comparisons

Compound Name	C7 Substituent	Benzylidene Substituent
Target Compound	Benzyl(methyl)amino methyl	2-Bromo
(Z)-7-[(Dimethylamino)methyl]-...	Dimethylamino methyl	2-Fluoro
(Z)-6-Hydroxy-2-(4-methoxy...)	Methyl	4-Methoxy
Compound 6l	None	2,4,5-Trihydroxy

Key Insights from Comparative Analysis

• Halogen Effects : Bromine at C2 enhances steric and electronic interactions compared to fluorine or methoxy groups, as seen in higher melting points and presumed stability .
• Amino Substituents: Benzyl(methyl)amino methyl at C7 likely improves target binding and solubility over simpler amines (e.g., dimethylamino) or hydroxyl groups .
• Synthetic Challenges : Complex substituents (e.g., piperazine in ) correlate with lower yields (22.1–72%) compared to simpler analogues, suggesting steric or purification hurdles.

Biological Activity

The compound (2Z)-7-{[benzyl(methyl)amino]methyl}-2-(2-bromobenzylidene)-6-hydroxy-1-benzofuran-3(2H)-one is a benzofuran derivative that has garnered attention for its potential biological activities. Benzofuran compounds are known for their diverse pharmacological properties, including anticancer, anti-inflammatory, and antimicrobial effects. This article reviews the biological activity of this specific compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Structural Characteristics

The structural framework of the compound includes:

• Benzofuran core : A bicyclic structure that contributes to its biological activity.
• Hydroxyl group : Implicated in antioxidant properties.
• Benzyl(methyl)amino moiety : Enhances interaction with biological targets.

Biological Activities

Numerous studies have reported various biological activities associated with benzofuran derivatives. The specific compound under discussion exhibits several key properties:

Anticancer Activity

Research indicates that similar benzofuran derivatives have demonstrated significant cytotoxic effects against various cancer cell lines. For instance:

• Mechanism of Action : The compound may induce apoptosis through the generation of reactive oxygen species (ROS), leading to mitochondrial dysfunction and activation of caspases .
• Case Study : A related compound showed a 51.23% arrest in the G1/S phase of the cell cycle in HeLa cells after 24 hours, indicating its potential as a chemotherapeutic agent .

Anti-inflammatory Effects

Benzofuran derivatives are known for their anti-inflammatory properties:

• Cytokine Inhibition : Research has shown that certain derivatives can significantly reduce levels of pro-inflammatory cytokines such as TNF and IL-1 .
• Case Study : A derivative exhibited a 93.8% reduction in TNF levels, highlighting its potential in managing chronic inflammatory conditions.

Antioxidant Properties

The presence of hydroxyl groups in benzofuran structures often correlates with antioxidant activity:

• Mechanism : These compounds can scavenge free radicals, thus protecting cells from oxidative damage.
• Research Findings : Studies have indicated that benzofuran derivatives can enhance cellular antioxidant defenses, contributing to neuroprotective effects.

Comparative Analysis

To better understand the biological activity of (2Z)-7-{[benzyl(methyl)amino]methyl}-2-(2-bromobenzylidene)-6-hydroxy-1-benzofuran-3(2H)-one, it is useful to compare it with other related compounds:

Compound Name	Structural Features	Biological Activity
Benzofuran Derivative A	Hydroxyl group; benzofuran core	Anticancer, anti-inflammatory
Benzofuran Derivative B	Amino group; additional substitutions	Antioxidant, neuroprotective
Benzofuran Derivative C	Methylene bridge; thienyl substituent	Antimicrobial, analgesic

The proposed mechanisms for the biological activities of (2Z)-7-{[benzyl(methyl)amino]methyl}-2-(2-bromobenzylidene)-6-hydroxy-1-benzofuran-3(2H)-one include:

• Enzyme Interaction : The compound may interact with specific enzymes or receptors, modulating their activity.
• ROS Generation : Induction of oxidative stress leading to apoptosis in cancer cells.
• Cytokine Modulation : Inhibition of pro-inflammatory cytokines through NF-kB pathway suppression.